Cas no 67297-95-4 (NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine)

• Product Name: NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine
• CAS No: 67297-95-4
• MF: C₁₈H₁₅N₉
• MW: 357.372000932693
• CID: 58562
• PubChem ID: 85951515
• Update Time: 2025-05-20

NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• N,N',N''-Tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine
• 1,3,5-Triazinane-2,4,6-triimine
• N2,N4,N6-Tri(pyridin-2-yl)-1,3,5-triazine-2,4,6-triamine
• 67297-95-4
• NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine

• Inchi： 1S/C18H15N9/c1-4-10-19-13(7-1)22-16-25-17(23-14-8-2-5-11-20-14)27-18(26-16)24-15-9-3-6-12-21-15/h1-12H,(H3,19,20,21,22,23,24,25,26,27)
• InChI Key： XTWCCTFKPZDWAP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)C1N=C(N=C(N=1)NC1C=CC=CN=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 357.14535
• Monoisotopic Mass: 357.14504152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 4.34 (NTP, 1992) (Relative to Air)
• Melting Point: 653 °F (decomposes) (NTP, 1992)
• Boiling Point: Sublimes (NTP, 1992)
• Refractive Index: Index of refraction: 1.872 at 20 degC/D
• PSA: 113.43

Additional information on NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine

Introduction to NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine (CAS No. 67297-95-4)

NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 67297-95-4, belongs to a class of heterocyclic molecules characterized by a triazine core substituted with pyridine groups. The structural and functional attributes of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine consists of a central triazine ring system substituted at the 2-position with three pyridine moieties. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The pyridine groups introduce nitrogen atoms into the structure, enhancing its potential for interactions with biological targets such as enzymes and receptors. Such features are particularly valuable in drug design, where precise molecular interactions are essential for efficacy and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The scaffold of NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine exhibits characteristics that make it an attractive candidate for modulating PPIs. The presence of multiple nitrogen-rich moieties provides opportunities for hydrogen bonding and hydrophobic interactions with target proteins, potentially leading to the development of high-affinity inhibitors.

One of the most compelling aspects of this compound is its potential application in chemotherapy. Preliminary studies have suggested that molecules with similar triazine cores can exhibit cytotoxic effects against certain cancer cell lines. The pyridine substituents may enhance the ability of NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine to penetrate the cell membrane and interact with intracellular targets involved in tumor growth and survival. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with computational modeling have enabled researchers to design and optimize pathways for efficient production. These advancements are crucial for translating promising candidates like this one into viable therapeutic options.

Another area where NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine shows promise is in biochemical research. Its structural features make it an excellent tool for developing probes that can interact with specific biological targets. By modulating the pyridine substituents or introducing additional functional groups, researchers can tailor the compound to study particular signaling pathways or protein interactions. Such studies are fundamental for understanding disease mechanisms and identifying new therapeutic targets.

The compound's potential extends beyond its immediate applications in drug discovery and research tools. Its unique chemical properties also make it a valuable candidate for material science applications. For instance, the electron-rich nature of the triazine core and pyridine groups could be exploited in designing organic semiconductors or catalysts. These applications are still in their infancy but hold significant promise for future innovations.

Recent advancements in computational chemistry have further enhanced the understanding of NtN',N''-tri-2-pyridinyl-1,3,5-triazine-2,4,6-triamine's behavior. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how the molecule interacts with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials.

The development of novel pharmaceuticals often involves a multidisciplinary approach involving chemists、biologists、pharmacologists，and computer scientists。The study of CAS No. 67297-95-4 exemplifies this collaborative effort，as researchers from different fields contribute their expertise to unravel its potential benefits。This interdisciplinary approach is essential for translating basic scientific discoveries into tangible therapeutic solutions that improve human health.

In conclusion，NtN',N''-tri - 2 - pyridinyl - 1 , 3 , 5 - triazine - 2 , 4 , 6 - triamine represents a fascinating molecule with diverse applications in pharmaceuticals、biochemistry，and materials science。Its unique structural features，particularly the triazine core substituted with pyridine groups，make it a versatile tool for modulating biological processes。As research continues to uncover new insights into its properties，this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments。